Cas no 1495939-85-9 (4-(Azetidin-3-yl)-4H-1,2,4-triazole)

4-(Azetidin-3-yl)-4H-1,2,4-triazole structure
1495939-85-9 structure
Product Name:4-(Azetidin-3-yl)-4H-1,2,4-triazole
CAS No:1495939-85-9
MF:C5H8N4
MW:124.14381980896
CID:2106483
PubChem ID:66188209
Update Time:2023-08-03

4-(Azetidin-3-yl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 4-(3-azetidinyl)-4H-1,2,4-Triazole
    • 4-(Azetidin-3-yl)-4H-1,2,4-triazole
    • Inchi: 1S/C5H8N4/c1-5(2-6-1)9-3-7-8-4-9/h3-6H,1-2H2
    • InChI Key: DWZJWIDNFQMBAS-UHFFFAOYSA-N
    • SMILES: N1CC(C1)N1C=NN=C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 95.1
  • Topological Polar Surface Area: 42.7

4-(Azetidin-3-yl)-4H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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